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Toxicological Profile & Current Regulatory Status

The regulatory landscape for dimethomorph, particularly in the EU, has recently shifted based on an

updated safety assessment. The key points are summarized below.

Aspect Details

Toxicological Toxic to reproduction (Category 1B); Meets criteria for an endocrine disruptor
Classification in humans and wild mammals [1].

Toxicological Acceptable Daily Intake (ADI): 0.05 mg/kg bw per day; Acute Reference
Reference Values Dose (ARfD): 0.6 mg/kg bw [1].

(TRVSs)

Basis for TRVs ADI based on a 1-year dog study (NOAEL 5 mg/kg bw/d). ARfD based on a

developmental toxicity study in rats (NOAEL 60 mg/kg bw) [1].

EU Regulatory Approval not renewed; Grace period for existing stocks expires 20 May 2025.
Status (as of 2025) Post-grace period, MRLs from former EU uses will be lowered to the limit of
quantification [1].
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Aspect Details
Consumer Safety EFSA's 2024 assessment confirms that existing MRLs based on import
Conclusion tolerances and CXLs are safe for consumers, with no intake concerns. The

current TRVs are also protective against endocrine disruption effects [1].

Residue Dissipation & Persistence Data

Understanding how dimethomorph dissipates in crops and the environment is crucial for MRL setting and

safety evaluations. The table below shows residue persistence data from field studies.

Terminal Residue (at

Crop/Matrix Half-life (Dissipation Reference
P ( P ) harvest)

Pepper (fruit) 1.7 - 3.8 days Below EU MRL (0.5 [2]

mg/kg) 7 days after final

application [2].
Soil 11.5-18.5 days Not Applicable [2]
Surface Water Few days to months (varies with Not Applicable [3]
(Photodegradation) season, water depth, DOC,

nitrate/nitrite levels)

Key Environmental Fate Processes [3]:

¢ In Water: Primary degradation pathways are indirect photolysis reactions with hydroxyl radicals
(OH) and triplet states of chromophoric dissolved organic matter (CDOM?*). Direct photolysis is a less
significant pathway.

e Transformation Products: Major intermediates identified include N-formylmorpholine, 4-
chloroacetophenone, and 4-chlorobenzoic acid. This transformation may reduce acute toxicity to
freshwater organisms [3].

MRL Establishment Workflow
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The following diagram illustrates the general workflow for establishing Maximum Residue Levels (MRLs)

for a pesticide like dimethomorph in a regulatory framework such as the EU's.
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MRL Adopted
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Diagram: MRL Establishment Workflow. This flowchart outlines the key stages in the EU process for setting
or reviewing Maximum Residue Levels, highlighting points where scientific data like toxicology and

consumer exposure are critical.

Key Considerations for Comparison Guides

When comparing dimethomorph with alternative fungicides, here are the most critical factors based on the

latest findings:

e Focus on the new regulatory reality: The EU non-renewal based on environmental and health
concerns (endocrine disruption) is a pivotal event. Any objective comparison should highlight this
significant regulatory shift [1].

e Leverage the latest consumer risk assessment: The 2024 EFSA statement concluded that dietary
exposure from existing MRLs is safe, providing a definitive, up-to-date point on consumer safety for
included commodities [1].

¢ Incorporate environmental persistence data: The variation in half-life between crops (like pepper)
and soil, and its sensitivity to degradation in water by indirect photolysis, are key differentiators for
environmental impact comparisons [3] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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